Cas no 1420837-39-3 ({1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid)

• Product Name: {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid
• CAS No: 1420837-39-3
• MF: C₁₅H₁₈BNO₆
• MW: 319.117524623871
• CID: 6349149
• PubChem ID: 71171529
• Update Time: 2025-05-20

{1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid
• 1420837-39-3
• EN300-19593078
• SCHEMBL14439422
• {1-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid
• (1-(tert-Butoxycarbonyl)-5-(methoxycarbonyl)-1H-indol-3-yl)boronic acid

• Inchi： 1S/C15H18BNO6/c1-15(2,3)23-14(19)17-8-11(16(20)21)10-7-9(13(18)22-4)5-6-12(10)17/h5-8,20-21H,1-4H3
• InChI Key： LRDJJSVSDCDVCG-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(B(O)O)C2C=C(C(=O)OC)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.1227175g/mol
• Monoisotopic Mass: 319.1227175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų

Additional information on {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid

Introduction to {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic Acid (CAS No. 1420837-39-3)

The compound {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid, identified by the CAS number 1420837-39-3, is a highly specialized organic compound with significant applications in the fields of organic synthesis and materials science. This compound is particularly notable for its role in the construction of complex molecular architectures, leveraging the Suzuki-Miyaura coupling reaction. The structure of this compound features a boronic acid group attached to an indole ring system, which is further substituted with tert-butoxycarbonyl (Boc) and methoxycarbonyl (Cbz) protecting groups. These functional groups not only enhance the stability of the molecule but also facilitate its use in various synthetic protocols.

The indole moiety in {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid plays a pivotal role in its reactivity and versatility. Indole derivatives are widely recognized for their aromaticity and ability to participate in diverse chemical transformations. The presence of the boronic acid group at the 3-position of the indole ring makes this compound an excellent substrate for cross-coupling reactions, particularly in the context of palladium-catalyzed processes. Recent advancements in catalytic methodologies have further expanded the utility of such compounds, enabling their integration into large-scale synthetic routes for pharmaceuticals and advanced materials.

One of the most compelling aspects of {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid is its compatibility with modern green chemistry principles. The use of readily removable protecting groups like Boc and Cbz aligns with efforts to minimize waste and improve process efficiency in organic synthesis. Moreover, the inherent stability of this compound under a wide range of reaction conditions ensures its reliability as a building block in complex molecular assemblies.

Recent studies have highlighted the potential of this compound in drug discovery programs targeting various therapeutic areas. For instance, its incorporation into bioactive molecules has shown promise in modulating key biological pathways associated with neurodegenerative diseases and cancer. The ability to fine-tune the electronic and steric properties of the indole ring through strategic substitution patterns has further enhanced its appeal as a versatile scaffold for medicinal chemistry.

In terms of synthesis, {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid can be prepared via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired scale of production. Notably, advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which are highly valuable in chiral drug development.

The application of {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid extends beyond traditional organic synthesis into emerging areas such as materials science and nanotechnology. Its ability to participate in supramolecular assembly processes has led to its use in constructing self-healing polymers and stimuli-responsive materials. These applications underscore the compound's potential to contribute to cutting-edge technological innovations across multiple disciplines.

In conclusion, {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-indol-3-yl}boronic acid (CAS No. 1420837-39-3) stands as a testament to the ingenuity and precision achievable in modern organic chemistry. Its unique combination of functional groups, robustness under reaction conditions, and adaptability to diverse synthetic strategies positions it as an indispensable tool for researchers across various scientific domains.